Cas no 1267373-58-9 (5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine)

5-(Propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine is a triazole-based amine compound with potential applications in medicinal chemistry and material science. Its structure features a 1,2,3-triazole core substituted with an isopropyl group at the 5-position and an aminomethyl group at the 4-position, while a propyl group occupies the 1-position. This arrangement confers stability and reactivity, making it a versatile intermediate for further functionalization. The compound's amine functionality allows for derivatization into amides, ureas, or other nitrogen-containing derivatives, enhancing its utility in drug discovery and polymer synthesis. Its balanced lipophilicity and moderate steric hindrance may contribute to favorable pharmacokinetic properties in bioactive molecules.
5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine structure
1267373-58-9 structure
Product Name:5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine
CAS No:1267373-58-9
MF:C9H18N4
MW:182.266021251678
CID:5843227
PubChem ID:82205117
Update Time:2025-10-15

5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine
    • EN300-1278044
    • 1267373-58-9
    • [5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-yl]methanamine
    • Inchi: 1S/C9H18N4/c1-4-5-13-9(7(2)3)8(6-10)11-12-13/h7H,4-6,10H2,1-3H3
    • InChI Key: CZJXYFNDZHEAFM-UHFFFAOYSA-N
    • SMILES: N1(CCC)C(=C(CN)N=N1)C(C)C

Computed Properties

  • Exact Mass: 182.153146591g/mol
  • Monoisotopic Mass: 182.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.7Ų

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Additional information on 5-(propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine

5-(Propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine

The compound 5-(Propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1267373-58-9) is a highly specialized organic compound with a unique structure and a range of potential applications in various fields. This compound belongs to the class of triazoles, which are well-known for their versatility and utility in organic synthesis. The molecule features a 1,2,3-triazole ring system substituted with a propan-2-yl group at position 5 and a propyl group at position 1. Additionally, the methanamine moiety at position 4 introduces an amine functional group, further enhancing its reactivity and potential for chemical modification.

Recent studies have highlighted the significance of 5-(Propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanamine in the development of advanced materials and pharmaceuticals. Its structure allows for easy functionalization, making it an ideal candidate for the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex heterocyclic frameworks, which are critical in drug discovery and materials science.

The synthesis of 5-(Propan-2-yl)-1-propyl-1H-1,2,3-triazol-4-yLmethanamine typically involves a combination of click chemistry reactions and traditional organic synthesis techniques. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole core. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product.

One of the most promising applications of this compound lies in its ability to act as a versatile building block in medicinal chemistry. Its triazole ring is known to exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Recent research has demonstrated its potential as a scaffold for developing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, 5-(Propan--propan-propy) has shown promise in materials science. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for the development of advanced polymers and self-healing materials. Scientists have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

The structural versatility of this compound also extends to its use in catalysis. Recent studies have shown that 5-(Propan--propan-propy) can serve as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This has opened new avenues for its application in green chemistry and sustainable chemical synthesis.

From an environmental perspective, the compound's stability and biodegradability have been extensively studied. Research indicates that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 5-(Propan--propan-propy) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future innovations is expected to grow significantly.

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